Cas no 1261484-34-7 (4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261484-34-7
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• CID: 4996593
• Update Time: 2025-10-31

4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O2/c1-19-13-8-10(15)5-6-12(13)9-3-2-4-11(7-9)20-14(16,17)18/h2-8H,1H3
• InChI Key： NTNAUTDFBKTQBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl

4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261484-34-7)

The compound 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261484-34-7, is a synthetic organic compound with a biphenyl structure. This molecule is characterized by its unique substitution pattern, featuring a chlorine atom at the 4-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 3'-position of the biphenyl ring system. The presence of these substituents imparts distinct chemical and physical properties to the compound, making it a subject of interest in various fields of research and application.

The biphenyl structure of this compound provides a rigid and planar framework, which is often advantageous in molecular design for applications such as pharmaceuticals, agrochemicals, and materials science. The chlorine atom at the 4-position contributes to the molecule's electronic properties, while the methoxy group at the 2-position introduces electron-donating effects. The trifluoromethoxy group at the 3'-position is particularly significant due to its strong electron-withdrawing nature, which can enhance the compound's stability and reactivity in certain chemical reactions.

Recent studies have highlighted the potential of 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its potential in developing novel anti-cancer agents. Additionally, the compound's unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

In terms of synthesis, 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl can be prepared through various methods, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern and overall quality of the product. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these synthetic routes, making them more accessible for industrial applications.

The compound's stability under various conditions has also been a focus of recent research. Studies have demonstrated that 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl exhibits remarkable thermal stability and resistance to oxidation, which are critical properties for its use in high-performance materials. Furthermore, its solubility characteristics have been optimized through structural modifications, enabling its application in diverse solvents and media.

In conclusion, 4-Chloro-2-methoxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261484-34-7) is a versatile compound with significant potential across multiple disciplines. Its unique substitution pattern and chemical properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.